2-(2,2-Dimethylpropanamido)-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H26N2O2S/c1-13-8-7-9-14(12-13)22-18(24)17-15-10-5-6-11-16(15)26-19(17)23-20(25)21(2,3)4/h7-9,12H,5-6,10-11H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key: RGKGVYGFGGMMSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(SC3=C2CCCC3)NC(=O)C(C)(C)C
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol

Description

2-(2,2-Dimethylpropanamido)-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic organic compound that belongs to the class of benzothiophenes Benzothiophenes are heterocyclic compounds containing a benzene ring fused to a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Dimethylpropanamido)-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Benzothiophene Core: Starting from a suitable thiophene derivative, the benzothiophene core can be constructed through cyclization reactions.

Amidation Reaction:

Substitution Reaction: The N-(3-methylphenyl) group can be introduced via a substitution reaction, often using a halogenated precursor and a nucleophilic aromatic substitution mechanism.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom in the benzothiophene ring.

Reduction: Reduction reactions can occur at various functional groups, potentially converting amides to amines.

Substitution: The aromatic rings in the compound can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution Reagents: Halogenated precursors, nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it valuable in organic synthesis.

Biology and Medicine

In medicinal chemistry, benzothiophene derivatives are often explored for their potential pharmacological activities. This compound could be investigated for its potential as an anti-inflammatory, anticancer, or antimicrobial agent.

Industry

In the industrial sector, such compounds might be used in the development of new materials, including polymers and advanced composites, due to their unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(2,2-Dimethylpropanamido)-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide would depend on its specific application. In a biological context, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity or modulation of signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

Benzothiophene: The parent compound, which lacks the additional functional groups.

Thiophene: A simpler heterocyclic compound with a sulfur atom in a five-membered ring.

Benzofuran: Similar structure but with an oxygen atom instead of sulfur.

Uniqueness

The uniqueness of 2-(2,2-Dimethylpropanamido)-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties compared to other benzothiophene derivatives.